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Introduction

STK683963 is a novel small molecule activator of Autophagy-related 4B (ATG4B), a cysteine
protease that plays a crucial role in the cellular process of autophagy. Autophagy is a catabolic
process involving the degradation of cellular components via lysosomes, which is essential for
cellular homeostasis. Dysregulation of autophagy has been implicated in a variety of diseases,
including cancer. In the context of cancer, autophagy can have a dual role, either promoting
tumor cell survival or inducing cell death.

ATG4B is a key enzyme in the autophagy pathway, responsible for the proteolytic processing of
microtubule-associated protein 1A/1B-light chain 3 (LC3) to its mature form (LC3-I) and the
subsequent de-lipidation of LC3-phosphatidylethanolamine (LC3-11). The activity of ATG4B is
therefore critical for autophagosome formation and maturation. STK683963 has been identified
as an enhancer of ATG4B activity, acting through a proposed redox-regulated mechanism.

Patient-derived organoids (PDOs) have emerged as powerful preclinical models that
recapitulate the genetic and phenotypic heterogeneity of individual tumors. The use of
STK683963 in cancer organoid models presents a promising avenue for investigating the
therapeutic potential of modulating autophagy in a patient-specific manner. These application
notes provide a framework for utilizing STK683963 in cancer organoid research, from initial
viability screening to more detailed mechanistic studies.
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Mechanism of Action: The Role of STK683963 in the
Autophagy Pathway

STK683963 enhances the proteolytic activity of ATG4B. This has a direct impact on the
processing of pro-LC3 and the recycling of LC3 from the autophagosomal membrane, which
are critical steps for sustained autophagic flux. The diagram below illustrates the central role of
ATG4B in autophagy and the point of intervention for STK683963.
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 To cite this document: BenchChem. [Application Notes and Protocols: STK683963 in
Organoid Models]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682493#stk683963-application-in-organoid-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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